![molecular formula C21H23F3N2 B2703940 1-[(2E)-3-phenylprop-2-en-1-yl]-4-[4-(trifluoromethyl)benzyl]piperazine CAS No. 414893-70-2](/img/structure/B2703940.png)
1-[(2E)-3-phenylprop-2-en-1-yl]-4-[4-(trifluoromethyl)benzyl]piperazine
Description
The compound “1-[(2E)-3-phenylprop-2-en-1-yl]-4-[4-(trifluoromethyl)benzyl]piperazine” is a chemical with the CAS number 414893-70-2 . It has a molecular weight of 360.42 and a molecular formula of C21H23F3N2 .
Physical And Chemical Properties Analysis
This compound has a predicted density of 1.174±0.06 g/cm3 and a predicted boiling point of 444.9±45.0 °C . The melting point, MSDS, and flash point are not available .Scientific Research Applications
Metabolism and Enzymatic Activity
One study detailed the metabolism of Lu AA21004, a novel antidepressant structurally related to the queried compound, identifying the enzymes involved in its oxidative metabolism. This research offers insights into the drug's pharmacokinetics and potential interactions (Hvenegaard et al., 2012).
Pharmacological Evaluation
Another investigation synthesized and evaluated a series of compounds including 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine for antidepressant and antianxiety activities. These findings contribute to the development of new therapeutic agents (Kumar et al., 2017).
Anticancer Activity
Research has also been conducted on derivatives of piperazine compounds for anticancer applications. A study on heterocyclic compounds including 1-((2S,3S)-2-(benzyloxy)pentan-3-yl)-4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)-1H-1,2,4-triazol-5(4H)-one showed promising anti-bone cancer activity, highlighting the potential for these compounds in cancer therapy (Lv et al., 2019).
Antimicrobial Agents
Further studies include the design and synthesis of 1,4-disubstituted 1,2,3-triazole derivatives as potential antimicrobial agents. These compounds, bearing piperazine amide moieties, exhibit moderate to good activity against bacterial and fungal strains, contributing to the search for new antimicrobial therapies (Jadhav et al., 2017).
Fungicidal Activity
The fungicidal activity of 3-piperazine-bis(benzoxaborole) and its boronic acid analogue against various filamentous fungi was investigated, revealing significant inhibitory activity. This research emphasizes the importance of the benzoxaborole system in antifungal action (Wieczorek et al., 2014).
properties
IUPAC Name |
1-[(E)-3-phenylprop-2-enyl]-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23F3N2/c22-21(23,24)20-10-8-19(9-11-20)17-26-15-13-25(14-16-26)12-4-7-18-5-2-1-3-6-18/h1-11H,12-17H2/b7-4+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKDSUWQPWJBWQU-QPJJXVBHSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC=CC2=CC=CC=C2)CC3=CC=C(C=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1C/C=C/C2=CC=CC=C2)CC3=CC=C(C=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23F3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2E)-3-phenylprop-2-en-1-yl]-4-[4-(trifluoromethyl)benzyl]piperazine | |
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